3-Bromo-5-(phenylamino)benzoic acid

• Molecular Formula: C13H10BrNO2
• Molecular Weight: 292.13 g/mol
• IUPAC Name: 3-anilino-5-bromobenzoic acid
• InChI: InChI=1S/C13H10BrNO2/c14-10-6-9(13(16)17)7-12(8-10)15-11-4-2-1-3-5-11/h1-8,15H,(H,16,17)
• InChI Key: LAKUABIFOMRHHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC(=CC(=C2)C(=O)O)Br

Description

3-Bromo-5-(phenylamino)benzoic acid is a useful research compound. Its molecular formula is C13H10BrNO2 and its molecular weight is 292.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of palladium(II) acetate (1.1 mg, 0.005 mmol) and xantphos (8.9 mg, 0.015 mmol) in toluene (8 ml) was stirred at room temperature for 5 min in a sealable tube purged with nitrogen, methyl 3-bromo-5-iodobenzoate (340 mg, 1.0 mmol) and aniline (111.8 mg, 1.2 mmol) were added and let stir for 5 more min, Sodium tert-butoxide (134.6 mg, 1.4 mmol) was then added and the mixture was stirred at room temperature for 5 min before heated up to 80° C. for 3 h. The reaction mixture was cooled down to RT and ether (containing 1% triethylamine) was added, passed through a celite column, dried over sodium sulfate and concentrated under vacuum to give the crude product which was used directly in the next reaction without further purification: HPLC retention time: 2.123 min (method A). MS (ESI) (M+H)+ 292.07.